Cas no 1423025-01-7 (3-Chloro-1-(2-methylpropyl)-1,2-dihydropyrazin-2-one)

3-Chloro-1-(2-methylpropyl)-1,2-dihydropyrazin-2-one is a heterocyclic compound featuring a pyrazinone core substituted with a chloro group at the 3-position and a 2-methylpropyl moiety at the 1-position. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as an intermediate in the development of biologically active molecules. The chloro group enhances electrophilic character, facilitating further functionalization, while the 2-methylpropyl substituent contributes to lipophilicity, influencing solubility and bioavailability. Its stability under standard conditions makes it a practical choice for synthetic workflows. The compound’s defined regiochemistry ensures consistent performance in nucleophilic substitution and cross-coupling reactions.
3-Chloro-1-(2-methylpropyl)-1,2-dihydropyrazin-2-one structure
1423025-01-7 structure
Product Name:3-Chloro-1-(2-methylpropyl)-1,2-dihydropyrazin-2-one
CAS No:1423025-01-7
MF:C8H11ClN2O
MW:186.638740777969
CID:4598048
Update Time:2025-06-08

3-Chloro-1-(2-methylpropyl)-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-1-(2-methylpropyl)-1,2-dihydropyrazin-2-one
    • 3-chloro-1-(2-methylpropyl)pyrazin-2-one
    • 3-Chloro-1-isobutylpyrazin-2(1H)-one
    • 3-Chloro-1-(2-methylpropyl)-1,2-dihydropyrazin-2-one
    • Inchi: 1S/C8H11ClN2O/c1-6(2)5-11-4-3-10-7(9)8(11)12/h3-4,6H,5H2,1-2H3
    • InChI Key: REUBHUUTGHXUBQ-UHFFFAOYSA-N
    • SMILES: ClC1C(N(C=CN=1)CC(C)C)=O

Computed Properties

  • Exact Mass: 186.056
  • Monoisotopic Mass: 186.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 32.7

3-Chloro-1-(2-methylpropyl)-1,2-dihydropyrazin-2-one Pricemore >>

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Enamine
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